Cas no 15733-87-6 (2-Bromoquinoline-4-carboxylic acid)

• Product Name: 2-Bromoquinoline-4-carboxylic acid
• CAS No: 15733-87-6
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• MDL: MFCD08705669
• CID: 96426
• PubChem ID: 15550697
• Update Time: 2025-06-09

2-Bromoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromoquinoline-4-carboxylic acid
• 4-Quinolinecarboxylic acid, 2-bromo-
• 2-Brom-chinolin-4-carbonsaeure
• 2-Brom-chinolin-carbonsaeure-(4)
• 2-bromo-4-quinolinecarboxylic acid
• 2-Bromocinchoninic acid
• 2-bromo-quinoline-4-carboxylic acid
• 4-Quinolinecarboxylic acid,2-bromo
• QC-8353
• LUHABDKNXNXNTO-UHFFFAOYSA-N
• FCH1389754
• RP28974
• ST2409758
• AX8072315
• AB0022535
• W3418
• MFCD08705669
• SY105070
• SCHEMBL1900912
• DTXSID10574000
• FT-0762699
• EN300-339724
• AKOS015835764
• SB72091
• CS-W021629
• DS-0782
• A883506
• 15733-87-6
• 2-BROMOQUINOLINE-4-CARBOXYLICACID
• J-508547
• DB-081613

• MDL： MFCD08705669
• Inchi： 1S/C10H6BrNO2/c11-9-5-7(10(13)14)6-3-1-2-4-8(6)12-9/h1-5H,(H,13,14)
• InChI Key： LUHABDKNXNXNTO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 250.95800
• Monoisotopic Mass: 250.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Experimental Properties

• PSA: 50.19000
• LogP: 2.69550

2-Bromoquinoline-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-Bromoquinoline-4-carboxylic acid

2-Bromoquinoline-4-carboxylic Acid: A Comprehensive Overview

2-Bromoquinoline-4-carboxylic acid, also known by its CAS number CAS No. 15733-87-6, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery. The structure of 2-bromoquinoline-4-carboxylic acid consists of a quinoline ring system with a bromine atom at position 2 and a carboxylic acid group at position 4, making it a versatile molecule for various chemical modifications and biological assays.

The synthesis of 2-bromoquinoline-4-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, reducing reaction times and enhancing selectivity.

In terms of physical properties, 2-bromoquinoline-4-carboxylic acid exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is low, which is a characteristic often observed in hydrophobic aromatic compounds. The compound's UV-Vis spectrum shows strong absorption bands in the range of 250–300 nm, indicating its potential for use in fluorescence-based assays or as a photosensitizer in photodynamic therapy.

The biological activity of 2-bromoquinoline-4-carboxylic acid has been extensively investigated in recent years. Studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. In particular, this compound has shown significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, which are key players in chronic inflammatory diseases like arthritis and cardiovascular disorders.

Recent research has also highlighted the potential of 2-bromoquinoline-4-carboxylic acid as an anticancer agent. Preclinical studies using various cancer cell lines have revealed its ability to induce apoptosis through the modulation of mitochondrial pathways and the activation of caspase enzymes. Additionally, this compound has exhibited synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as a combination therapy for cancer treatment.

In the field of pharmacology, 2-bromoquinoline-4-carboxylic acid has been explored as a lead compound for drug design due to its unique structural features. The bromine atom at position 2 provides an excellent site for further functionalization, enabling the creation of diverse analogs with enhanced bioactivity. For instance, researchers have substituted the bromine atom with other halogens or electron-withdrawing groups to investigate their effects on the compound's pharmacokinetic properties and target specificity.

The application of computational chemistry tools has significantly advanced our understanding of the molecular interactions involving 2-bromoquinoline-4-carboxylic acid. Docking studies have revealed that this compound can bind effectively to various protein targets, including kinases, proteases, and transcription factors. These findings provide valuable insights into its mechanism of action and guide future optimization efforts to improve its therapeutic potential.

In conclusion, 2-bromoquinoline-4-carboxylic acid, with its unique chemical structure and diverse biological activities, represents a valuable asset in contemporary drug discovery research. Its potential applications span across anti-inflammatory, antioxidant, and anticancer therapies, making it an area of continued scientific interest. As research progresses, further insights into its mechanism of action and optimization strategies will undoubtedly pave the way for its clinical translation into effective therapeutic agents.